N,N'-1,3-phenylenebis(2,2-dimethylpropanamide)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N,N’-1,3-phenylenebis(2,2-dimethylpropanamide)” is a chemical compound. It is part of a collection of rare and unique chemicals provided to early discovery researchers . It’s important to note that the buyer assumes responsibility to confirm product identity and/or purity .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a new fluorescent di-imine compound containing two naphthalene groups was synthesized by a classical Schiff-base reaction between 2,2’-[1,3-phenylene-bis-(methyleneoxy)]dibenzaldehyde and 1-naphthylmethylamine .Molecular Structure Analysis
The molecular structure of “N,N’-1,3-phenylenebis(2,2-dimethylpropanamide)” is represented by the linear formula: C22H28N2O2S2 . The molecular weight of the compound is 416.609 .Scientific Research Applications
Anion Receptor Chemistry
N,N’-1,3-phenylenebis(2,2-dimethylpropanamide): has been studied for its potential as an anion receptor . Anion receptors are molecules that can form complexes with anions, which is useful in various fields such as environmental monitoring, healthcare, and chemical synthesis. The compound’s ability to bind anions could be harnessed for the selective detection and removal of harmful anions from the environment or for the study of anion transport in biological systems.
Salt Extraction Processes
The compound’s anion-binding properties also make it suitable for salt extraction processes . In industries where salt removal from organic solvents is necessary, such as in pharmaceuticals or fine chemicals manufacturing, N,N’-1,3-phenylenebis(2,2-dimethylpropanamide) could be used to facilitate the extraction and purification of salts.
Polymer Synthesis
This compound can be used in the synthesis of polymers, particularly those that require specific functional groups that can interact with other chemical entities . Its structure allows it to be incorporated into polymers to impart desired properties, such as enhanced stability or reactivity.
Fluorescence Chemosensors
N,N’-1,3-phenylenebis(2,2-dimethylpropanamide): derivatives have been explored for their use in fluorescence chemosensors . These sensors can detect the presence of specific ions or molecules, making them valuable in environmental monitoring and diagnostic assays.
properties
IUPAC Name |
N-[3-(2,2-dimethylpropanoylamino)phenyl]-2,2-dimethylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-15(2,3)13(19)17-11-8-7-9-12(10-11)18-14(20)16(4,5)6/h7-10H,1-6H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVOUKNDICGZRTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=CC(=CC=C1)NC(=O)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.